1(2H)-Pyrimidinecarboxamide, 5-fluoro-3,4-dihydro-N-(1-methylethyl)-2,4-dioxo-

• CAS RN: 58471-46-8
• Molecular Formula: C8H10FN3O3
• Molecular Weight: 215.18 g/mol
• IUPAC Name: 5-fluoro-2,4-dioxo-N-propan-2-ylpyrimidine-1-carboxamide
• InChI: InChI=1S/C8H10FN3O3/c1-4(2)10-7(14)12-3-5(9)6(13)11-8(12)15/h3-4H,1-2H3,(H,10,14)(H,11,13,15)
• InChI Key: AVSGWXRHDLBYLK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)N1C=C(C(=O)NC1=O)F

Description

1(2H)-Pyrimidinecarboxamide, 5-fluoro-3,4-dihydro-N-(1-methylethyl)-2,4-dioxo- is a useful research compound. Its molecular formula is C8H10FN3O3 and its molecular weight is 215.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

13.0g (0.1 mole) of 5-fluorouracil was dissolved in 100ml of dimethyl sulfoxide, then 9.4g (0.11mole) of isopropyl isocyanate was added thereto at room temperature and stirred at the same temperature for 15 hours. The reaction mixture was poured into 800ml of water. The resultant precipitate was filtered off, washed with water and dried to give 14.7g (68.5% yield) of 5-fluoro-1-(iso-propylcarbamoyl)-uracil melting at 275°-285° C (decomposition).